Cas no 1805209-45-3 (3,4-Bis(trifluoromethyl)-2-iodoaniline)

3,4-Bis(trifluoromethyl)-2-iodoaniline structure
1805209-45-3 structure
Product Name:3,4-Bis(trifluoromethyl)-2-iodoaniline
CAS No:1805209-45-3
MF:C8H4F6IN
MW:355.018955230713
CID:4794017
Update Time:2023-08-17

3,4-Bis(trifluoromethyl)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis(trifluoromethyl)-2-iodoaniline
    • Inchi: 1S/C8H4F6IN/c9-7(10,11)3-1-2-4(16)6(15)5(3)8(12,13)14/h1-2H,16H2
    • InChI Key: YKVWMGZMOGUNOH-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 250
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26

3,4-Bis(trifluoromethyl)-2-iodoaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013033896-1g
3,4-Bis(trifluoromethyl)-2-iodoaniline
1805209-45-3 97%
1g
1,549.60 USD 2021-05-31
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